Cas no 2171979-90-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171979-90-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6368990
• PubChem ID: 165579255
• Update Time: 2025-05-20

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid
• EN300-1528912
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methoxypyrrolidine-3-carboxylic acid
• 2171979-90-9

• Inchi： 1S/C26H30N2O6/c1-16(11-12-24(29)28-13-21(25(30)31)23(14-28)33-2)27-26(32)34-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,16,21-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： GUUSECCRWQYZFR-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic Acid (CAS No. 2171979-90-9)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid, identified by its CAS number 2171979-90-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety linked through a methoxycarbonyl group, an amino-pentanoyl segment, and a pyrrolidine ring with a carboxylic acid functional group at the 3-position. The presence of these diverse functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of this compound suggests potential applications in the synthesis of bioactive molecules. The fluoren-9-yl group is known for its stability and fluorescence properties, which can be exploited in various biochemical assays and imaging techniques. Additionally, the methoxycarbonyl group serves as a protecting group for the amino function, allowing for selective modifications during synthetic pathways. The pentanoyl chain introduces a hydrophobic region, which can influence the compound's solubility and interactions with biological targets.

The pyrrolidine ring is a common pharmacophore in many bioactive compounds, often found in drugs that target neurological and cardiovascular diseases. The carboxylic acid at the 3-position provides a site for further derivatization, enabling the creation of analogs with enhanced pharmacological properties. This compound's multifaceted structure makes it an attractive scaffold for drug discovery efforts aimed at modulating various biological pathways.

In recent years, there has been growing interest in the development of novel compounds that can interact with specific enzymes and receptors involved in disease processes. The unique combination of functional groups in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid positions it as a potential lead compound for such applications. For instance, the presence of the amino-pentanoyl segment may facilitate interactions with serine proteases or other enzymes that play critical roles in inflammation and cell signaling.

Moreover, the methoxypyrrolidine core has been explored in the development of drugs targeting neurological disorders. Studies have shown that pyrrolidine derivatives can modulate neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The addition of the fluoren-9-yl moiety could enhance binding affinity and metabolic stability, further improving their therapeutic potential.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of protecting group strategies is essential to prevent unwanted side reactions and ensure regioselectivity.

The pharmacological evaluation of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid has begun to reveal its potential as a bioactive molecule. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes associated with inflammatory pathways. Additionally, its fluorescence properties make it suitable for use as a probe in cellular assays, allowing researchers to study protein-protein interactions and enzyme kinetics.

The compound's structural features also make it amenable to computational studies aimed at understanding its binding mode with biological targets. Molecular docking simulations have been used to predict how this molecule might interact with specific proteins or receptors. These simulations can provide valuable insights into its mechanism of action and help guide further optimization efforts.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methoxypyrrolidine-3-carboxylic acid represents a promising candidate for drug discovery due to its complex structure and diverse functional groups. Its potential applications in treating neurological and inflammatory diseases make it an attractive target for further research. As synthetic methodologies continue to advance, the accessibility of such complex molecules will improve, paving the way for more innovative therapeutic strategies.